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Compound of Interest

Compound Name:
6-(3-Hydroxypropyl)-2,3-

dimethoxyphenol

CAS No.: 106800-30-0

Cat. No.: B3210422

Get Quote

Abstract
Dihydrosinapyl alcohol, a substituted phenol, is a valuable bio-renewable chemical building

block. This technical guide provides a comprehensive overview of the physicochemical

properties of Dihydrosinapyl alcohol, intended for researchers, scientists, and professionals in

drug development and materials science. The guide details its chemical identity, physical and

spectral properties, solubility profile, and stability considerations. Furthermore, it outlines

experimental protocols for its analysis and discusses its known reactivity and toxicological

profile based on available data for related compounds. This document aims to serve as a

foundational resource to support the effective utilization of Dihydrosinapyl alcohol in scientific

research and development.

Chemical Identity and Structure
Dihydrosinapyl alcohol, systematically named 4-(3-hydroxypropyl)-2,6-dimethoxyphenol, is a

phenylpropanoid derivative. It is structurally characterized by a phenol ring substituted with two
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methoxy groups and a 3-hydroxypropyl side chain. This structure imparts both hydrophilic and

lipophilic characteristics to the molecule, influencing its solubility and reactivity.

Identifier Value

IUPAC Name
4-(3-hydroxypropyl)-2,6-dimethoxyphenol[1][2]

[3]

Synonyms
Dihydrosyringenin, 3-(4-Hydroxy-3,5-

dimethoxyphenyl)-1-propanol

CAS Number 20736-25-8[1][4][5][6][7]

Molecular Formula C₁₁H₁₆O₄[2][3]

Molecular Weight 212.24 g/mol [2]

Chemical Structure

SMILES COC1=CC(=CC(=C1O)OC)CCCO[1]

InChIKey PHOPGVYKZWPIGA-UHFFFAOYSA-N[1][2]

Physicochemical Properties
The physical state and thermal properties of Dihydrosinapyl alcohol are crucial for its handling,

storage, and application in various experimental settings.

Property Value Source

Appearance Off-white to light yellow solid [4]

Melting Point 75.5-76.5 °C

Boiling Point (Estimated) 371.70 °C at 760 mmHg [5]

logP (o/w) (Estimated) 0.430 [5]

Solubility Profile
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The solubility of Dihydrosinapyl alcohol is a critical parameter for its formulation and use in

various assays. It exhibits a wide range of solubilities in common laboratory solvents.

Solvent Solubility Notes

DMSO 100 mg/mL (471.16 mM)
Ultrasonic assistance may be

needed.[4]

Water (Estimated) 1.095 x 10⁴ mg/L at 25 °C [5]

Ethanol Soluble
Based on general solubility of

similar phenolic compounds.[8]

Methanol Soluble
Based on general solubility of

similar phenolic compounds.[8]

Acetone Soluble
Based on general solubility of

similar phenolic compounds.[8]

Chloroform Slightly Soluble

Protocol for Preparation of Stock Solutions
Due to the hygroscopic nature of DMSO, it is recommended to use a freshly opened solvent for

the preparation of stock solutions to ensure maximum solubility.

Workflow for Stock Solution Preparation:

Stock Solution Preparation

Weigh Dihydrosinapyl alcohol Add appropriate volume of DMSO Dissolve using sonication and/or gentle heating Store at -20°C or -80°C

HPLC Analysis Workflow

Sample Preparation (Extraction/Dilution) Instrument Setup (Column, Mobile Phase, Detector) Sample Injection Data Acquisition Data Analysis (Peak Integration, Quantification)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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